Cas no 420786-53-4 (4-(piperidine-4-carbonyl)phenol)

• Product Name: 4-(piperidine-4-carbonyl)phenol
• CAS No: 420786-53-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD08691237
• CID: 2111105
• PubChem ID: 13180304
• Update Time: 2025-06-12

4-(piperidine-4-carbonyl)phenol Chemical and Physical Properties

Names and Identifiers

• (4-hydroxyphenyl)-4-piperidinylMethanone
• (4-Hydroxy-phenyl)-piperidin-4-yl-methanone
• 4-(piperidine-4-carbonyl)phenol
• (4-hydroxyphenyl)-piperidin-4-ylmethanone
• 4-(4-Hydroxybenzoyl)piperidine
• SCHEMBL5218517
• DA-31936
• (4-hydroxyphenyl)(piperidin-4-yl)methanone
• MUGXJJXOGHHFOO-UHFFFAOYSA-N
• Z221421636
• SB37125
• 420786-53-4
• 4-[(piperidin-4-yl)carbonyl]phenol
• CS-0452316
• EN300-26195
• AKOS008083138

• MDL： MFCD08691237
• Inchi： 1S/C12H15NO2/c14-11-3-1-9(2-4-11)12(15)10-5-7-13-8-6-10/h1-4,10,13-14H,5-8H2
• InChI Key： MUGXJJXOGHHFOO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)C1CCNCC1

Computed Properties

• Exact Mass: 205.110278721Da
• Monoisotopic Mass: 205.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(piperidine-4-carbonyl)phenol

Research Brief on 4-(Piperidine-4-carbonyl)phenol (CAS: 420786-53-4): Recent Advances and Applications in Chemical Biology and Medicine

4-(Piperidine-4-carbonyl)phenol (CAS: 420786-53-4) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, characterized by its piperidine carbonyl and phenol functional groups, has recently emerged as a promising scaffold for drug discovery and biochemical tool development. Recent studies have highlighted its potential in modulating protein-protein interactions, enzyme inhibition, and as a building block for more complex pharmacophores. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic applications.

Recent synthetic methodologies for 4-(piperidine-4-carbonyl)phenol have emphasized efficiency and scalability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route with improved yield (78%) and purity (>99%). The method utilizes a palladium-catalyzed coupling reaction followed by selective reduction, offering advantages over traditional multi-step approaches. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical factors.

In terms of biological activity, 4-(piperidine-4-carbonyl)phenol has shown remarkable versatility. Research published in ACS Chemical Biology (2024) revealed its potent inhibitory effects against histone deacetylases (HDACs), with IC50 values in the low micromolar range. The compound's unique structure allows for selective interaction with HDAC isoforms, particularly HDAC6, making it a valuable tool for epigenetic research and a potential lead compound for cancer therapeutics. Molecular docking studies suggest that the phenol group forms critical hydrogen bonds with active site residues, while the piperidine moiety contributes to hydrophobic interactions.

The compound's potential in central nervous system (CNS) drug development has also been explored. A recent Nature Communications article (2024) reported that derivatives of 4-(piperidine-4-carbonyl)phenol exhibit blood-brain barrier permeability and modulate serotonin receptors. These findings open new avenues for treating neurological disorders, particularly depression and anxiety. The compound's balanced lipophilicity (logP = 2.1) and polar surface area (75 Ų) contribute to its favorable pharmacokinetic properties.

From a medicinal chemistry perspective, 4-(piperidine-4-carbonyl)phenol serves as a versatile intermediate. Its reactive phenol group allows for easy derivatization, enabling the creation of diverse chemical libraries. A 2024 study in Bioorganic & Medicinal Chemistry Letters described its use in generating a series of novel antimicrobial agents with activity against drug-resistant bacterial strains. The researchers noted that the compound's scaffold provides an optimal balance between rigidity and flexibility, facilitating interactions with various biological targets.

In conclusion, 4-(piperidine-4-carbonyl)phenol (CAS: 420786-53-4) represents a compound of growing importance in chemical biology and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it a valuable tool for drug discovery and biochemical studies. Future research directions may focus on exploring its potential in targeted drug delivery systems and as a probe for studying protein-ligand interactions. The compound's versatility suggests it will remain a focus of investigation in the coming years, with potential applications spanning multiple therapeutic areas.